[1-[(E)-[[2-(4-ethoxyanilino)-2-oxoacetyl]hydrazinylidene]methyl]naphthalen-2-yl] 2,4-dichlorobenzoate

Specification

• Molecular Formula: C28H21Cl2N3O5
• Molecular Weight: 550.4 g/mol
• IUPAC Name: [1-[(E)-[[2-(4-ethoxyanilino)-2-oxoacetyl]hydrazinylidene]methyl]naphthalen-2-yl] 2,4-dichlorobenzoate
• Standard InChI: InChI=1S/C28H21Cl2N3O5/c1-2-37-20-11-9-19(10-12-20)32-26(34)27(35)33-31-16-23-21-6-4-3-5-17(21)7-14-25(23)38-28(36)22-13-8-18(29)15-24(22)30/h3-16H,2H2,1H3,(H,32,34)(H,33,35)/b31-16+
• Standard InChI Key: FIYYHUHEZVIZKH-WCMJOSRZSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)NC(=O)C(=O)N/N=C/C2=C(C=CC3=CC=CC=C32)OC(=O)C4=C(C=C(C=C4)Cl)Cl
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(=O)NN=CC2=C(C=CC3=CC=CC=C32)OC(=O)C4=C(C=C(C=C4)Cl)Cl

Introduction

The compound [1-[(E)-[[2-(4-ethoxyanilino)-2-oxoacetyl]hydrazinylidene]methyl]naphthalen-2-yl] 2,4-dichlorobenzoate is a complex organic molecule belonging to the class of hydrazones. It features a distinctive structure characterized by a hydrazinylidene moiety, an ethoxyanilino substituent, and a dichlorobenzoate functionality. This compound is of interest in medicinal chemistry due to its potential biological activities and reactivity, which may be influenced by the presence of halogen atoms and specific functional groups within its structure.

Biological Activities and Potential Applications

While specific biological activities of [1-[(E)-[[2-(4-ethoxyanilino)-2-oxoacetyl]hydrazinylidene]methyl]naphthalen-2-yl] 2,4-dichlorobenzoate are not detailed in the search results, compounds with similar structures often exhibit a range of biological activities. These can include enzyme inhibition, receptor modulation, and effects on gene expression. Predictive models like PASS (Prediction of Activity Spectra for Substances) might suggest potential activities, but experimental validation is necessary to confirm these predictions.

Safety and Hazards

Compounds containing dichlorobenzoate functionalities, such as 2,4-dichlorobenzyl 2,4-dichlorobenzoate, are known to be hazardous. They are classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects. While specific safety data for [1-[(E)-[[2-(4-ethoxyanilino)-2-oxoacetyl]hydrazinylidene]methyl]naphthalen-2-yl] 2,4-dichlorobenzoate is not available, similar compounds may pose similar risks.

Related Compounds and Research Findings

Compounds with similar structures, such as [4-[(E)-[[2-(4-ethylanilino)-2-oxoacetyl]hydrazinylidene]methyl]-2-methoxyphenyl] 4-chlorobenzoate, have been studied for their potential biological activities and synthetic routes. These studies highlight the importance of understanding the reactivity and biological effects of hydrazone derivatives.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Molecular Weight	CAS Number
[4-[(E)-[[2-(4-ethylanilino)-2-oxoacetyl]hydrazinylidene]methyl]-2-methoxyphenyl] 4-chlorobenzoate	C25H22ClN3O5	479.9 g/mol	880076-39-1
2,4-Dichlorobenzyl 2,4-dichlorobenzoate	C14H8Cl4O2	Not specified	438020-51-0
Methyl 2,4-dichlorobenzoate	C8H6Cl2O2	Not specified	35112-28-8